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Compound of Interest

Compound Name: (E)-9-Hexadecenyl acetate

Cat. No.: B013422

Essential Safety and Handling Guide for (E)-9-
Hexadecenyl Acetate

This guide provides immediate, essential safety and logistical information for the handling and
disposal of (E)-9-Hexadecenyl acetate, tailored for researchers, scientists, and drug
development professionals. The following procedures are designed to ensure the safe
execution of laboratory operations involving this compound.

Chemical and Physical Properties

A summary of the key quantitative data for (E)-9-Hexadecenyl acetate is presented below.
This information is critical for safe handling and storage.
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Property Value

Molecular Formula C18H3402[1]

Molecular Weight 282.5 g/mol [1]

CAS Number 56218-69-0[1]

Appearance Colorless liquid (based on similar compounds)
[2]

Boiling Point Data not available

Solubility Insoluble in water (inferred from structure)

Note: Specific experimental data for some properties of (E)-9-Hexadecenyl acetate are not
readily available. Properties are inferred from its structural class (long-chain acetate ester) and
data for its (Z)-isomer.

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling (E)-9-Hexadecenyl
acetate to minimize exposure and ensure personal safety.

Recommended PPE for Handling (E)-9-Hexadecenyl
Acetate
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Protection Type

Specification

Rationale

Eye/Face Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US)
standards.[3] A face shield
may be necessary for splash
hazards.[4]

Protects against splashes and
vapors that can cause eye

irritation.

Skin Protection

Chemical-resistant, impervious
clothing.[3] A lab coat is
standard. Handle with
chemical-resistant gloves (e.g.,
nitrile rubber) that have been

inspected prior to use.[3]

Prevents skin contact, which
may cause irritation. Repeated
contact with similar esters can
lead to defatting and cracking
of the skin.[5]

Respiratory Protection

A full-face respirator should be
used if exposure limits are
exceeded or if irritation is
experienced.[3][6] Handling
should occur in a well-
ventilated area, preferably a

chemical fume hood.

Minimizes the inhalation of

vapors or aerosols.

Operational and Disposal Plans

A systematic approach to the handling and disposal of (E)-9-Hexadecenyl acetate is crucial

for laboratory safety and environmental compliance.

Step-by-Step Handling Protocol

e Pre-Handling Preparations:

o Ensure a chemical fume hood is operational and available.

o Verify that all necessary PPE is available and in good condition.

o Locate the nearest safety shower and eyewash station.
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o Prepare all necessary equipment and reagents before handling the compound.

e Handling the Compound:

o Conduct all manipulations of (E)-9-Hexadecenyl acetate within a certified chemical fume
hood to ensure adequate ventilation.[3]

o Avoid the formation of mists or vapors.[3]
o Keep the container tightly closed when not in use.[7]

o Store in a cool, dry, and well-ventilated place away from incompatible materials such as
strong oxidizing agents.[6]

e In Case of a Spill:

[e]

Evacuate personnel to a safe area.[3]

[e]

Ensure adequate ventilation.[3]

o

Remove all sources of ignition.[3]

[¢]

Contain the spill using an inert, dry material such as sand or earth.[7]

[¢]

Collect the absorbed material into a suitable, closed container for disposal.[7]

First-Aid Measures
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Exposure Route First-Aid Procedure

Move the victim to fresh air. If breathing is

difficult, administer oxygen. If not breathing, give

Inhalation o o _ _ _
artificial respiration and seek immediate medical
attention.[3]

Immediately remove contaminated clothing.

Skin Contact Wash the affected area with soap and plenty of

water. Consult a doctor if irritation persists.[3]

Rinse with pure water for at least 15 minutes.[3]
Eye Contact ] ] . ]
Seek immediate medical attention.

) Rinse mouth with water. Do not induce vomiting.
Ingestion ) i . i
Seek immediate medical attention.[3]

Disposal Plan

Proper disposal is critical to prevent environmental contamination and comply with regulations.
o Waste Segregation:

o Collect all waste containing (E)-9-Hexadecenyl acetate in a dedicated, clearly labeled,
and sealed hazardous waste container.[8][9]

o This includes unused product, solutions, and any contaminated disposable materials (e.g.,
gloves, pipette tips, paper towels).

e Containerization:

o Use a container that is chemically compatible with the acetate ester (e.g., high-density
polyethylene or glass).[8]

o Label the container with "Hazardous Waste," the full chemical name, and any other
identifiers required by your institution's Environmental Health and Safety (EHS)
department.[9]

o Storage of Waste:
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o Store the sealed waste container in a designated, secure, and well-ventilated secondary
containment area.[9]

» Final Disposal:

o Disposal of the waste must be handled by an approved waste disposal plant.[10] Contact
your institution's EHS department to arrange for pickup and disposal.

o Do not dispose of (E)-9-Hexadecenyl acetate down the drain or in regular trash, as it may
be harmful to the environment.[6]

Safe Handling Workflow

The following diagram illustrates the lifecycle of handling (E)-9-Hexadecenyl acetate in a
laboratory setting, from acquisition to disposal.
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Caption: Workflow for the safe handling of (E)-9-Hexadecenyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling (E)-9-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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